Cas no 42217-02-7 (1-Chloroeicosane)

• Product Name: 1-Chloroeicosane
• CAS No: 42217-02-7
• MF: C₂₀H₄₁Cl
• MW: 316.992545843124
• MDL: MFCD00058938
• CID: 1513454
• PubChem ID: 87565845
• Update Time: 2025-05-26

1-Chloroeicosane Chemical and Physical Properties

Names and Identifiers

• 1-Chloroeicosane
• Chloroicosane
• eicosayl chloride
• eicosyl chloride
• AC1L215A
• ACMC-1AOZJ
• CTK4I5864
• 1-chloro-eicosane
• SBB061096
• 1-Chlor-eicosan
• 1-Chloreicosan
• 1-Chloroicosane
• Eicosane, 1-chloro-
• Eicosylchlorid
• cosyl chloride
• 1-Chloroicosane #
• AFGNVSCTEXUEJE-UHFFFAOYSA-N
• ST51047163
• SCHEMBL868627
• 42217-02-7
• DTXSID60195042
• MFCD00058938
• CS-0152201
• EINECS 255-708-4
• UNII-WS6HS8YEK7
• NS00031124
• WS6HS8YEK7
• AKOS024390928
• D89292
• DTXCID70117533

• MDL： MFCD00058938
• Inchi： 1S/C20H41Cl/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h2-20H2,1H3
• InChI Key： AFGNVSCTEXUEJE-UHFFFAOYSA-N
• SMILES： ClCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 316.29000
• Monoisotopic Mass: 316.2896790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.8862 (estimate)
• Melting Point: 37.6°C
• Boiling Point: 407.35°C (estimate)
• Flash Point: 31 °C
• Refractive Index: 1.4580 (estimate)
• PSA: 0.00000
• LogP: 8.26690
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Chloroeicosane

Professional Introduction to 1-Chloroeicosane (CAS No. 42217-02-7)

1-Chloroeicosane, with the chemical formula C₂₁H₄₃Cl, is a chlorinated hydrocarbon compound characterized by its long aliphatic chain and a single chlorine substituent. This compound, identified by the CAS number 42217-02-7, has garnered attention in the field of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. The presence of a chlorine atom in the molecule introduces electrophilic centers, making it a valuable intermediate in synthetic chemistry and a candidate for further derivatization to achieve more complex molecular architectures.

The synthesis of 1-Chloroeicosane typically involves the chlorination of eicosane, a saturated hydrocarbon with twenty-one carbon atoms. Advanced techniques such as free-radical chlorination or transition-metal-catalyzed reactions are commonly employed to achieve high selectivity and yield. The compound's stability under various reaction conditions makes it a preferred choice for researchers exploring novel synthetic pathways. Additionally, the long hydrocarbon chain provides a suitable scaffold for studying the effects of halogenation on physical and chemical properties, including solubility, melting point, and reactivity.

In recent years, 1-Chloroeicosane has been investigated for its potential applications in pharmaceuticals and agrochemicals. Its structural similarity to natural products like fatty acid chlorides suggests possible roles in drug delivery systems and bioactive molecule synthesis. For instance, researchers have explored its use as a precursor in the preparation of chiral compounds, which are crucial in developing enantiomerically pure pharmaceuticals. The chlorine atom's ability to participate in nucleophilic substitution reactions further enhances its utility as an intermediate in constructing complex organic molecules.

The compound's behavior in biological systems has also been a subject of interest. Studies have demonstrated that halogenated hydrocarbons can interact with biological targets, influencing metabolic pathways and cellular processes. While 1-Chloroeicosane itself may not exhibit significant biological activity, its derivatives have shown promise in modulating enzyme function and membrane permeability. These findings open avenues for exploring novel therapeutic strategies targeting neurological disorders and inflammatory conditions. Furthermore, the compound's stability under physiological conditions makes it an attractive candidate for formulation into drug delivery systems that require prolonged action.

The environmental impact of 1-Chloroeicosane is another critical aspect that warrants consideration. As a chlorinated hydrocarbon, it is expected to exhibit certain persistence in the environment, necessitating careful handling and disposal practices. However, its degradation pathways remain an area of active research. Studies have indicated that microbial degradation and photolysis are potential mechanisms by which 1-Chloroeicosane can break down into less harmful substances. Understanding these degradation processes is essential for assessing its ecological footprint and developing sustainable synthetic methods that minimize environmental impact.

The industrial applications of 1-Chloroeicosane extend beyond pharmaceuticals into materials science. Its unique properties make it suitable for use as a lubricant additive or a component in high-performance polymers. The chlorine atom imparts flame-retardant characteristics, enhancing the safety profile of materials formulated with this compound. Additionally, researchers have explored its potential as a solvent or extractant in industrial processes due to its ability to dissolve a wide range of organic compounds.

The future direction of research on 1-Chloroeicosane (CAS No. 42217-02-7) is promising, with ongoing studies focusing on optimizing its synthesis methods and expanding its applications. Advances in computational chemistry and molecular modeling are expected to provide deeper insights into its reactivity and interactions with biological systems. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical applications that benefit society.

In conclusion, 1-Chloroeicosane represents a fascinating compound with diverse potential uses across multiple scientific disciplines. Its unique structural features, coupled with recent advancements in synthetic chemistry and biological research, position it as a valuable asset in both academic and industrial settings. As our understanding of its properties continues to evolve, so too will its role in shaping the future of chemical innovation.